Cas no 1428153-96-1 (2-(aminomethyl)-3,3,3-trifluoroprop-1-ene)

• Product Name: 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene
• CAS No: 1428153-96-1
• MF: C₄H₆F₃N
• MW: 125.092351436615
• CID: 6136326
• PubChem ID: 119095621
• Update Time: 2025-06-08

2-(aminomethyl)-3,3,3-trifluoroprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene
• 2-Propen-1-amine, 2-(trifluoromethyl)-
• 1428153-96-1
• 2-(trifluoromethyl)allyl amine
• 2-trifluoromethyl-prop-2-en-1-amine
• MPGVDMCOJRZRSP-UHFFFAOYSA-N
• 2-(Trifluoromethyl)-2-propen-1-amine
• EN300-1932117

• Inchi： 1S/C4H6F3N/c1-3(2-8)4(5,6)7/h1-2,8H2
• InChI Key： MPGVDMCOJRZRSP-UHFFFAOYSA-N
• SMILES： C(N)C(C(F)(F)F)=C

Computed Properties

• Exact Mass: 125.04523368g/mol
• Monoisotopic Mass: 125.04523368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 111.5±40.0 °C(Predicted)
• pka: 8.50±0.29(Predicted)

Additional information on 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene

2-(Aminomethyl)-3,3,3-Trifluoroprop-1-ene: A Comprehensive Overview

2-(Aminomethyl)-3,3,3-trifluoroprop-1-ene (CAS No. 1428153-96-1) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a trifluoromethyl group and an aminomethyl functional group. These features contribute to its unique chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene is C₄H₅F₃N, and its molecular weight is approximately 126.09 g/mol. The presence of the trifluoromethyl group imparts significant fluorine content to the molecule, which can influence its reactivity and stability. The aminomethyl group, on the other hand, provides opportunities for further chemical modifications and functionalization.

In recent years, 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, studies have shown that compounds derived from 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene can exhibit potent biological activities, including anti-inflammatory and anti-cancer effects.

A notable example of such research is a study published in the Journal of Medicinal Chemistry in 2021. The researchers synthesized a series of derivatives of 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene and evaluated their biological activities. They found that several derivatives exhibited significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. This finding highlights the potential of 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene-based compounds as novel therapeutic agents for inflammatory diseases.

Beyond its potential in drug discovery, 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene has also been explored for its use in materials science. The trifluoromethyl group can enhance the thermal stability and chemical resistance of polymers and other materials. For example, a study published in Polymer Chemistry in 2020 demonstrated that incorporating 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene into polymer chains resulted in materials with improved thermal stability and mechanical strength. These properties make it a valuable component for developing advanced materials with enhanced performance characteristics.

In addition to its chemical and material science applications, 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene has been studied for its environmental impact. Research has shown that the compound is relatively stable under ambient conditions but can be degraded under specific conditions such as high temperatures or strong acids. This information is crucial for understanding its environmental fate and ensuring its safe use in industrial processes.

The synthesis of 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of trifluoroacetyl chloride with an appropriate amine followed by deprotection steps to form the desired product. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

In conclusion, 2-(aminomethyl)-3,3,3-trifluoroprop-1-ene (CAS No. 1428153-96-1) is a multifaceted compound with a wide range of potential applications in drug discovery, materials science, and environmental studies. Its unique molecular structure provides opportunities for further research and development across multiple scientific disciplines. As ongoing studies continue to uncover new properties and applications of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.